Cas no 370844-73-8 (Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)-)

Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)- structure
370844-73-8 structure
Product Name:Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)-
CAS No:370844-73-8
MF:C19H11N3S
MW:313.375742197037
CID:1481260
PubChem ID:797727
Update Time:2025-04-21

Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-(phenylthio)-
    • 3-phenylsulfanylbenzo[b][1,6]naphthyridine-4-carbonitrile
    • STK842050
    • 3-(PHENYLSULFANYL)BENZO[B]1,6-NAPHTHYRIDINE-4-CARBONITRILE
    • ChemDiv2_000785
    • DTXSID40355369
    • SCHEMBL18970723
    • 3-(phenylthio)benzo[b]-1,6-naphthyridine-4-carbonitrile
    • AKOS001638001
    • 3-(phenylsulfanyl)benzo[b][1,6]naphthyridine-4-carbonitrile
    • HMS1371D15
    • 370844-73-8
    • 3-(Phenylthio)benzo[b][1,6]naphthyridine-4-carbonitrile
    • Oprea1_106145
    • Inchi: 1S/C19H11N3S/c20-11-16-18-14(10-13-6-4-5-9-17(13)22-18)12-21-19(16)23-15-7-2-1-3-8-15/h1-10,12H
    • InChI Key: GYGNTBSGPUFNTO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1=C(C#N)C2C(C=N1)=CC1C=CC=CC=1N=2

Computed Properties

  • Exact Mass: 313.06753
  • Monoisotopic Mass: 313.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 49.57
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